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For researchers, scientists, and drug development professionals working with vacuum systems,
understanding the components that ensure a reliable, leak-tight environment is paramount.
Among the most common and versatile of these components is the NW16 vacuum flange. This
in-depth guide provides a technical overview of the NW16 flange, its specifications, assembly,
and relevant testing protocols, with a focus on applications within research and pharmaceutical
development.

Introduction to NW/KF Flanges

The NW16 flange is part of the ISO-KF (International Standards Organization - Klein Flansche)
family of quick-release vacuum fittings.[1][2] The designation "NW" is an abbreviation for the
German "Nennweite," which translates to nominal width, while "KF" stands for "Klein Flansche,"
meaning small flanges.[3] These flanges are favored in laboratory and industrial settings for
their ease of use, rapid assembly and disassembly without the need for tools, and their ability
to form a reliable vacuum seal.[3][4] The NW16 size specifically refers to a nominal inner
diameter of 16 mm.

ISO-KF flanges are a modular system, allowing for the easy connection of various components
such as pipes, valves, and gauges to construct a complete vacuum system.[5] Their reusability
and the interchangeability of components from different manufacturers make them a cost-
effective solution for dynamic research environments.[4]

Technical Specifications
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The performance of an NW16 flange is defined by its dimensions, materials, and its ability to
withstand specific temperature and pressure ranges. These specifications are critical for
ensuring the integrity of a vacuum system.

Materials

NW16 flanges are most commonly manufactured from 304 or 316L stainless steel due to their
excellent corrosion resistance, low outgassing rates, and durability.[6] For specific applications,
aluminum and brass flanges are also available.[6] The choice of material is often dictated by
the chemical compatibility required for the specific research or manufacturing process.

The sealing element in an NW16 assembly is an elastomeric O-ring, typically made of Viton®
(FKM), Buna-N (NBR), or Silicone.[6] The O-ring material is a key factor in determining the
temperature range and chemical resistance of the connection.

Data Summary

The following tables summarize the key quantitative data for standard NW16 vacuum flanges.

Table 1: NW16 Flange Dimensions

Parameter Value (mm) Value (inches)
Flange Outer Diameter 30 1.18
Nominal Inner Diameter 16 0.63
Tube Outer Diameter 17.2 0.68

Table 2: NW16 Flange Performance Ratings
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Parameter Value

Vacuum Range

With FKM (Viton®) O-ring 1 x 10-8 mbar to 1 bar

With Metal Seal 1 x 10719 mbar to 1 bar

Temperature Range

With FKM (Viton®) O-ring -20 °Cto 180 °C
With Metal Seal -270 °C to 150 °C
Positive Pressure Range 5 - 100 psig (with overpressure rings)

Assembly and Sealing Principle

The simplicity of the ISO-KF flange assembly is one of its primary advantages. The connection
is achieved through a three-part system: two NW16 flanges, a centering ring with an integrated
O-ring, and a clamp.

The sealing mechanism relies on the uniform compression of the elastomeric O-ring between
the two flange faces. The clamp fits around the tapered outer surfaces of the flanges and, when
tightened, applies a consistent force that compresses the O-ring, creating a vacuum-tight seal.

Component Stack-up

Mating Mating
Surface | Centering Ring |—Surface»| NW16 Flange
NW16 Flange 1 (with O-ring)

Applies
Compressive Force _ [FAGS=R816] (1o ENNVALG
Connection

Click to download full resolution via product page

Figure 1: Logical flow of an NW16 flange assembly.
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For applications involving positive pressure, the use of overpressure rings is recommended to
prevent the O-ring from extruding and to maintain the integrity of the seal.

Experimental Protocols: Leak Testing

Ensuring a vacuum system is leak-tight is critical for the validity of experimental results and the
quality of manufactured products. The standard method for detecting very small leaks in high
vacuum systems is helium leak detection.

Helium Leak Detection Methodology

Helium is used as a tracer gas because it is inert, non-flammable, and has a small atomic size
that allows it to penetrate very small leaks. The basic principle involves introducing helium to
one side of a potential leak and using a mass spectrometer on the other side to detect its
presence.

Experimental Workflow:
o System Evacuation: The vacuum system is pumped down to its operating pressure.

o Leak Detector Connection: A helium leak detector, which is essentially a portable mass
spectrometer tuned to detect helium, is connected to the vacuum system.

» Helium Application: A fine stream of helium gas is carefully sprayed around potential leak
points on the exterior of the vacuum system, such as flange connections, welds, and
feedthroughs.

o Detection: If a leak is present, the helium is drawn into the vacuum system and flows to the
leak detector. The mass spectrometer ionizes the helium atoms, and the resulting ion current
is measured and displayed as a leak rate.

e Pinpointing the Leak: By systematically spraying helium around different components, the
precise location of the leak can be identified.
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Helium Leak Detection Workflow
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Figure 2: Workflow for helium leak detection in a vacuum system.
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Applications in Research and Drug Development

The controlled environment provided by high vacuum systems is essential in numerous areas
of scientific research and pharmaceutical development. NW16 flanges are integral to the
construction of these systems.

e Mass Spectrometry and Analytical Instrumentation: In instruments like mass spectrometers
and electron microscopes, high vacuum is necessary to prevent the scattering of ion and
electron beams.[3] NW16 flanges are used to connect sample introduction ports, vacuum
pumps, and detectors.

o Freeze-Drying (Lyophilization): This is a common technique in the pharmaceutical industry
for preserving heat-sensitive materials such as vaccines and proteins.[7] Vacuum chambers,
often constructed with NW/KF fittings, are used to sublimate the frozen solvent, leaving a
stable, dry product.

 Sterilization and Degassing: Vacuum is used to create sterile environments for the handling
of sensitive biological materials and to remove dissolved gases from liquids, which is crucial
for the stability and purity of many pharmaceutical formulations.[7][8]

» Thin-Film Deposition: In materials science and semiconductor research, vacuum systems
are used to deposit thin films of various materials onto substrates. NW16 flanges are used in
the construction of these deposition chambers and the associated gas delivery lines.[4]

o Glove Boxes and Controlled Atmosphere Chambers: For handling air- and moisture-sensitive
compounds, glove boxes are often evacuated and backfilled with an inert gas. NW/KF
flanges provide convenient and reliable connections for vacuum pumps and gas lines.[9]

Conclusion

The NW16 vacuum flange is a fundamental component in the construction of reliable and
versatile high vacuum systems. Its standardized design, ease of use, and robust performance
make it an ideal choice for a wide range of applications in research, drug development, and
beyond. A thorough understanding of its specifications, assembly, and the associated testing
protocols is essential for any scientist or engineer working with vacuum technology. By
ensuring the integrity of the vacuum environment, researchers can have greater confidence in
the accuracy of their results and the quality of their products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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